
Application Notes and Protocols for Preparing
Stable Enalapril Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1671236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enalapril, an angiotensin-converting enzyme (ACE) inhibitor, is a widely used pharmaceutical

compound in the management of hypertension and heart failure. As a prodrug, it is hydrolyzed

in vivo to its active form, enalaprilat. For laboratory experiments, the preparation of stable

enalapril solutions is crucial to ensure the accuracy and reproducibility of results. Enalapril

maleate, the salt form commonly used, exhibits limited stability in aqueous solutions, being

susceptible to hydrolysis and intramolecular cyclization. These application notes provide

detailed protocols for the preparation of stable enalapril solutions and methods for assessing

their stability.

Chemical Properties of Enalapril Maleate
Enalapril maleate is a white to off-white crystalline powder. It is sparingly soluble in water,

soluble in ethanol, and freely soluble in methanol[1][2]. The stability of enalapril in solution is

significantly influenced by pH, temperature, and the presence of certain excipients[3].

Solubility Data
The solubility of enalapril maleate in various solvents is summarized in the table below. It is

important to note that solubility can be influenced by temperature and the specific batch of the

compound.
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Solvent Solubility Reference

Water (25 °C) 16-25 mg/mL [1]

Phosphate Buffered Saline

(PBS, pH 7.2)
~1 mg/mL [4]

Ethanol Soluble (approx. 0.25 mg/mL) [4]

Methanol Freely Soluble [1]

Dimethyl Sulfoxide (DMSO) ~25 mg/mL [4]

Dimethylformamide (DMF) ~15 mg/mL [4]

Stability of Enalapril Solutions
Enalapril in solution primarily degrades via two pathways:

Hydrolysis: The ester group of enalapril is hydrolyzed to form the active diacid metabolite,

enalaprilat. This degradation is more prominent under alkaline conditions[3][5].

Intramolecular Cyclization: Enalapril can undergo internal cyclization to form enalapril

diketopiperazine (DKP). This pathway is favored in acidic conditions (pH < 5)[5].

The solid form of enalapril maleate is relatively stable. However, in solution, its stability is pH-

dependent, with optimal stability observed in the pH range of 2.0-7.0.

Degradation Kinetics
The degradation of enalapril in aqueous solutions follows pseudo-first-order kinetics[3]. The

rate of degradation is highly dependent on pH and temperature.
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Stress
Condition

Temperature
(°C)

Degradation
Rate Constant
(k)

t₉₀ (Time for
10%
degradation)

Reference

0.1 N NaOH 60 0.0914 min⁻¹ 1.15 min [6]

Water 80 0.0018 h⁻¹ 57.20 h [6]

0.1 N HCl 80 0.0090 h⁻¹ 11.73 h [6]

Experimental Protocols
Protocol for Preparing a Stable Enalapril Stock Solution
This protocol describes the preparation of a 1 mg/mL enalapril stock solution in a buffered

hydroalcoholic solvent, which can be further diluted for various experimental needs.

Materials:

Enalapril maleate powder

Methanol (HPLC grade)

Potassium dihydrogen phosphate (KH₂PO₄)

Orthophosphoric acid (H₃PO₄)

Deionized water

Volumetric flasks

Pipettes

Magnetic stirrer and stir bar

pH meter

Procedure:

Prepare a 0.01 M phosphate buffer (pH 3.0):
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Dissolve 1.36 g of KH₂PO₄ in 1 L of deionized water.

Adjust the pH to 3.0 using orthophosphoric acid.

Filter the buffer through a 0.45 µm membrane filter.

Prepare the solvent:

Mix methanol and the prepared phosphate buffer (pH 3.0) in a 1:1 (v/v) ratio. For example,

mix 50 mL of methanol with 50 mL of phosphate buffer.

Prepare the enalapril stock solution (1 mg/mL):

Accurately weigh 10 mg of enalapril maleate powder.

Transfer the powder to a 10 mL volumetric flask.

Add approximately 7 mL of the methanol/buffer solvent.

Gently swirl or sonicate the flask until the powder is completely dissolved.

Bring the solution to the final volume of 10 mL with the solvent.

Mix the solution thoroughly.

Storage:

Store the stock solution in an amber glass vial at 2-8 °C.

For long-term storage, it is recommended to prepare fresh solutions. Aqueous solutions

should not be stored for more than one day[4].

Protocol for Stability Assessment by HPLC
This protocol outlines a stability-indicating High-Performance Liquid Chromatography (HPLC)

method to separate and quantify enalapril from its primary degradation products, enalaprilat

and diketopiperazine.

Instrumentation and Conditions:
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HPLC System: A system equipped with a UV detector, autosampler, and gradient pump.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase A: Acetonitrile.

Mobile Phase B: 0.02 M potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with

phosphoric acid.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 215 nm.

Injection Volume: 20 µL.

Column Temperature: 25 °C.

Gradient Program:

0-10 min: 10% A

10-14 min: 70% A

14-15 min: 10% A

15-20 min: 10% A

Procedure:

Prepare Standard Solutions:

Prepare a stock solution of enalapril maleate (e.g., 100 µg/mL) in the mobile phase.

Prepare separate stock solutions of enalaprilat and diketopiperazine standards if available.

Sample Preparation:

Dilute the enalapril solution under investigation with the mobile phase to a suitable

concentration (e.g., 20 µg/mL).
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Chromatographic Analysis:

Inject the standard and sample solutions into the HPLC system.

Record the chromatograms and integrate the peak areas for enalapril and its degradation

products.

Data Analysis:

Calculate the percentage of enalapril remaining at each time point relative to the initial

concentration.

The retention times for enalaprilat, enalapril, and diketopiperazine are typically around 4.5

min, 5.5 min, and 8.5 min, respectively, under these conditions[7].
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Caption: Major degradation pathways of enalapril in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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